Cas no 2757956-40-2 (2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid)

• Product Name: 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid
• CAS No: 2757956-40-2
• MF: C₁₁H₉F₃N₂O₄
• MW: 290.195373296738
• CID: 6265145
• PubChem ID: 165752439
• Update Time: 2025-05-23

2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101181
• 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid
• 2757956-40-2

• Inchi： 1S/C11H9F3N2O4/c12-11(13,14)10(20)16(5-8(17)18)7-4-2-1-3-6(7)9(15)19/h1-4H,5H2,(H2,15,19)(H,17,18)
• InChI Key： MXTJWQXIHFMMMS-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)C1C=CC=CC=1C(N)=O)=O)(F)F

Computed Properties

• Exact Mass: 290.05144126g/mol
• Monoisotopic Mass: 290.05144126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų

Additional information on 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid

2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic Acid: A Comprehensive Overview

CAS No. 2757956-40-2, also known as 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of extensive study in recent years.

The chemical structure of 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid is particularly noteworthy due to the presence of a trifluoroacetamido group and a carbamoylphenyl moiety. These functional groups contribute to the compound's stability and reactivity, which are crucial for its potential use in drug development. The trifluoroacetamido group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, while the carbamoylphenyl moiety can influence the compound's binding affinity to specific biological targets.

Recent studies have explored the pharmacological properties of 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid could be a promising candidate for the treatment of inflammatory disorders.

In addition to its anti-inflammatory properties, 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These antiviral properties make 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid a valuable target for further research in antiviral drug development.

The pharmacokinetic profile of 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid has also been studied in detail. Animal models have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and lungs. The half-life of 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid is moderate, allowing for once-daily dosing regimens in preclinical studies. These pharmacokinetic characteristics are advantageous for its potential use as an orally administered therapeutic agent.

Safety and toxicity assessments are critical components of drug development. Preclinical studies on 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. No significant toxicity was observed in animal models at doses up to 100 mg/kg. However, further safety evaluations are necessary to ensure its suitability for human use.

The potential therapeutic applications of 2-[N-(2-carbamoylphenyl)-2,2,2-trifluoroacetamido]acetic acid extend beyond inflammation and viral infections. Recent research has also explored its role in neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). In vitro studies have shown that this compound can protect neuronal cells from oxidative stress and prevent the aggregation of amyloid-beta peptides and alpha-synuclein proteins. These findings suggest that 2-[N-(2-< strong >carbamoylphenyl strong >)- < strong > 、 strong > - < strong > trifluoroacetamido strong >] acetic acid may have neuroprotective properties that could be beneficial in treating neurodegenerative disorders. p > < p >In conclusion , CAS No . < strong > 、 strong > - < strong > trifluoroacetamido strong >] acetic acid represents a promising lead compound in medicinal chemistry . Its unique structural features , combined with its diverse pharmacological activities , make it a valuable candidate for further development as a therapeutic agent . Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications , highlighting its significance in the field of pharmaceutical science . p > article > response >